Cas no 1804099-41-9 (Methyl 3-bromo-5-(3-oxopropyl)phenylacetate)

• Product Name: Methyl 3-bromo-5-(3-oxopropyl)phenylacetate
• CAS No: 1804099-41-9
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4970827
• Update Time: 2025-05-24

Methyl 3-bromo-5-(3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(3-oxopropyl)phenylacetate

• Inchi： 1S/C12H13BrO3/c1-16-12(15)8-10-5-9(3-2-4-14)6-11(13)7-10/h4-7H,2-3,8H2,1H3
• InChI Key： BWSONEUSEIEMJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OC)C=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-5-(3-oxopropyl)phenylacetate

Comprehensive Overview of Methyl 3-bromo-5-(3-oxopropyl)phenylacetate (CAS No. 1804099-41-9)

Methyl 3-bromo-5-(3-oxopropyl)phenylacetate (CAS No. 1804099-41-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material synthesis. This ester derivative, characterized by its bromo and oxopropyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for researchers exploring drug discovery, catalysis, and bioconjugation techniques.

In recent years, the demand for high-purity intermediates like Methyl 3-bromo-5-(3-oxopropyl)phenylacetate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential applications in targeted drug delivery systems and biodegradable polymers. The compound's reactive sites allow for selective modifications, enabling the creation of tailored molecules for specific industrial or therapeutic purposes. This aligns with the growing trend of custom synthesis in the chemical industry, where bespoke compounds are designed to meet exacting research requirements.

The synthesis and handling of Methyl 3-bromo-5-(3-oxopropyl)phenylacetate require specialized knowledge of organic reaction mechanisms and protective group strategies. Its bromo substituent offers opportunities for cross-coupling reactions, making it valuable in palladium-catalyzed transformations such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the oxopropyl moiety provides a handle for further functionalization through condensation or reduction reactions. These properties position the compound as a key player in the development of next-generation therapeutics and smart materials.

From an analytical perspective, Methyl 3-bromo-5-(3-oxopropyl)phenylacetate presents interesting challenges and opportunities for spectroscopic characterization. The compound's distinct NMR fingerprint and mass spectral pattern make it readily identifiable in complex mixtures, a feature particularly valuable in metabolomics studies and quality control protocols. Recent publications have highlighted its utility in developing novel analytical standards for chromatography and spectroscopic calibration.

The commercial availability of Methyl 3-bromo-5-(3-oxopropyl)phenylacetate has expanded significantly to meet research demands, with suppliers offering various packaging options and purity grades. This accessibility has facilitated its adoption across multiple disciplines, from medicinal chemistry to material science. Current market trends indicate growing interest in scalable synthesis routes for this compound, as researchers seek to balance cost-effectiveness with environmental sustainability in chemical production.

Looking ahead, Methyl 3-bromo-5-(3-oxopropyl)phenylacetate is poised to play an increasingly important role in cutting-edge research. Its structural versatility aligns perfectly with current scientific priorities such as molecular diversity and functional complexity. As the scientific community continues to explore innovative applications for this compound, its significance in chemical innovation and technological advancement is expected to grow substantially in the coming years.